N-(2-(3-fluorophenyl)-2-methoxyethyl)-2-(thiophen-3-yl)acetamide

• IUPAC Name: N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-thiophen-3-ylacetamide
• InChI: InChI=1S/C15H16FNO2S/c1-19-14(12-3-2-4-13(16)8-12)9-17-15(18)7-11-5-6-20-10-11/h2-6,8,10,14H,7,9H2,1H3,(H,17,18)
• InChI Key: AMXGBNBHCQNUDD-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)CC1=CSC=C1)C2=CC(=CC=C2)F
• Molecular Formula: C15H16FNO2S
• Molecular Weight: 293.4 g/mol

Description

N-(2-(3-fluorophenyl)-2-methoxyethyl)-2-(thiophen-3-yl)acetamide, also known as FLEA, is a chemical compound that has been studied for its potential use in scientific research. FLEA is a member of the acylamide family of compounds, which are known for their diverse biological activities. In

Scientific Research Applications

Radioligand Development for Imaging

Radioligands such as [18F]FMDAA1106 and [18F]FEDAA1106 have been synthesized for imaging peripheral benzodiazepine receptors (PBR), indicating the use of fluorophenyl and methoxyethyl components in developing diagnostic tools for brain disorders (Ming-Rong Zhang et al., 2003).

Green Chemistry Approaches

In the context of green chemistry, the synthesis of N-(3-Amino-4-methoxyphenyl)acetamide through catalytic hydrogenation demonstrates the ongoing efforts to develop environmentally friendly synthesis methods for important intermediates in dye production (Zhang Qun-feng, 2008).

Advanced Material Synthesis

Studies on the synthesis of novel compounds and their evaluation for anti-inflammatory activity, as well as investigations into chemoselective acetylation for antimalarial drug synthesis, illustrate the role of these chemicals in creating new materials and medical compounds (K. Sunder et al., 2013; Deepali B Magadum et al., 2018).

Molecular Modeling and Anticancer Screening

Research on molecular modeling and the screening of imidazothiadiazole analogs for anticancer activity further showcases the application of these compounds in pharmaceutical development and the search for new treatments (Sraa Abu-Melha, 2021).